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Compound of Interest

Compound Name: Cyanine7.5 carboxylic

Cat. No.: B12377982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

Cyanine7.5 carboxylic acid in dimethyl sulfoxide (DMSO). This document consolidates

available data, presents experimental protocols for the preparation of stock solutions, and

offers visual diagrams to illustrate key processes and concepts.

Core Topic: Solubility of Cyanine7.5 Carboxylic Acid
in DMSO
Cyanine7.5 carboxylic acid is a near-infrared (NIR) fluorescent dye frequently utilized in in-

vivo imaging applications. Its solubility in appropriate solvents is a critical factor for its effective

use in labeling and imaging studies. While many sources qualitatively describe Cyanine7.5
carboxylic acid as soluble in organic solvents like DMSO, precise quantitative data is not

always readily available. This guide aims to provide clarity on this topic by presenting both

qualitative and quantitative information for Cyanine7.5 and related cyanine dyes.

Data Presentation: Solubility of Cyanine Dyes in
DMSO
The following table summarizes the solubility of Cyanine7.5 carboxylic acid and structurally

similar cyanine dyes in DMSO. This comparative data allows researchers to infer the potential

solubility range and select appropriate concentrations for their experimental needs.
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Compound Solvent Solubility Source

Cyanine7.5 carboxylic

acid
DMSO Soluble Lumiprobe, Interchim

Cy7 DMSO Approx. 10 mg/mL Cayman Chemical[1]

sulfo-Cyanine7

carboxylic acid
DMSO 0.10 M (76 g/L) Lumiprobe[2]

sulfo-Cy7 carboxylic

acid TEA
DMSO

62.5 mg/mL (requires

sonication)
MedchemExpress

Note: The presence of sulfonate groups ("sulfo") generally increases the hydrophilicity of the

molecule, which can significantly impact its solubility profile in both aqueous and organic

solvents.

Experimental Protocol: Preparation of a Cyanine7.5
Carboxylic Acid Stock Solution in DMSO
This section details a standardized protocol for the preparation of a stock solution of

Cyanine7.5 carboxylic acid in DMSO. Adherence to this protocol is crucial for obtaining a

clear, usable solution for subsequent experiments.

Materials:

Cyanine7.5 carboxylic acid (solid powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath (optional, but recommended)

Pipettes and sterile microcentrifuge tubes

Procedure:
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Equilibration: Allow the vial of Cyanine7.5 carboxylic acid powder to reach room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of Cyanine7.5 carboxylic acid powder.

Solvent Addition: Add the calculated volume of high-purity DMSO to the powder to achieve

the target concentration. It is advisable to start with a concentration at or below the known

solubility of related compounds (e.g., 10 mg/mL for Cy7).

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the solid does not fully dissolve, place the vial in an ultrasonic bath for 5-10 minute

intervals until the solution is clear. The use of gentle heating (30-40°C) can also aid in

dissolution but should be used with caution to avoid degradation of the dye.

Storage: Store the resulting stock solution at -20°C, protected from light. To minimize freeze-

thaw cycles, it is recommended to aliquot the stock solution into smaller volumes.

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the step-by-step process for preparing a stock solution of

Cyanine7.5 carboxylic acid in DMSO.
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Caption: Workflow for preparing a Cyanine7.5 carboxylic acid DMSO stock solution.

Factors Influencing Solubility
This diagram outlines the key factors that can influence the solubility of Cyanine7.5 carboxylic
acid in DMSO.
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Solubility of Cyanine7.5 COOH in DMSO

Influencing Factors

Maximum Achievable Concentration

Purity of Dye Quality of DMSO (Anhydrous) Temperature Agitation Method (Vortexing, Sonication)

Click to download full resolution via product page

Caption: Key factors affecting the solubility of Cyanine7.5 carboxylic acid in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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